- Preparation of benzimidazol-2-one derivatives as M1 receptor agonists, World Intellectual Property Organization, , ,
Cas no 932373-72-3 (2,3-Difluoro-1-methyl-4-nitrobenzene)
2,3-Difluoro-1-methyl-4-nitrobenzene is a fluorinated aromatic compound with the molecular formula C₇H₅F₂NO₂. This derivative features a nitro group at the 4-position and methyl and fluorine substituents at the 1-, 2-, and 3-positions, respectively, contributing to its distinct reactivity and electronic properties. The presence of fluorine atoms enhances its stability and influences its electrophilic substitution behavior, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural features allow for selective functionalization, enabling applications in the development of bioactive molecules. The compound is typically handled under controlled conditions due to its reactivity and potential sensitivity to light or heat. Suitable for use in research and industrial fine chemical processes.
932373-72-3 structure
Product Name:2,3-Difluoro-1-methyl-4-nitrobenzene
CAS No:932373-72-3
MF:C7H5F2NO2
MW:173.116908788681
MDL:MFCD21603708
CID:1032459
Update Time:2025-05-27
2,3-Difluoro-1-methyl-4-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Difluoro-1-methyl-4-nitrobenzene
- C7H5F2NO2
- 2,3-DIFLUORO-4-NITROTOLUENE
- DQKUCXAFYAIKFJ-UHFFFAOYSA-N
- 5776AC
- FCH1565935
- SY047878
- AX8215258
- ST24038529
- 2,3-Difluoro-1-methyl-4-nitrobenzene (ACI)
-
- MDL: MFCD21603708
- Inchi: 1S/C7H5F2NO2/c1-4-2-3-5(10(11)12)7(9)6(4)8/h2-3H,1H3
- InChI Key: DQKUCXAFYAIKFJ-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C(F)=C(F)C(C)=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 183
- Topological Polar Surface Area: 45.8
2,3-Difluoro-1-methyl-4-nitrobenzene Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature(BD215258)
2,3-Difluoro-1-methyl-4-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM255845-10g |
2,3-Difluoro-1-methyl-4-nitrobenzene |
932373-72-3 | 95+% | 10g |
$116 | 2021-06-16 | |
| Chemenu | CM255845-25g |
2,3-Difluoro-1-methyl-4-nitrobenzene |
932373-72-3 | 95+% | 25g |
$206 | 2021-06-16 | |
| TRC | D448603-100mg |
2,3-Difluoro-1-methyl-4-nitrobenzene |
932373-72-3 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | D448603-250mg |
2,3-Difluoro-1-methyl-4-nitrobenzene |
932373-72-3 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | D448603-500mg |
2,3-Difluoro-1-methyl-4-nitrobenzene |
932373-72-3 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | D448603-1g |
2,3-Difluoro-1-methyl-4-nitrobenzene |
932373-72-3 | 1g |
$98.00 | 2023-05-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LY642-1g |
2,3-Difluoro-1-methyl-4-nitrobenzene |
932373-72-3 | 98% | 1g |
172.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LY642-5g |
2,3-Difluoro-1-methyl-4-nitrobenzene |
932373-72-3 | 98% | 5g |
514.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-LY642-200mg |
2,3-Difluoro-1-methyl-4-nitrobenzene |
932373-72-3 | 98% | 200mg |
65.0CNY | 2021-07-12 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D844494-1g |
2,3-Difluoro-1-methyl-4-nitrobenzene |
932373-72-3 | 98% | 1g |
190.80 | 2021-05-17 |
2,3-Difluoro-1-methyl-4-nitrobenzene Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 30 min, 50 °C
Reference
Production Method 2
Reaction Conditions
Reference
- Compounds which have activity at m1 receptor and their uses in medicine, United States, , ,
2,3-Difluoro-1-methyl-4-nitrobenzene Raw materials
2,3-Difluoro-1-methyl-4-nitrobenzene Preparation Products
2,3-Difluoro-1-methyl-4-nitrobenzene Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:932373-72-3)2,3-Difluoro-1-methyl-4-nitrobenzene
Order Number:A859846
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:20
Price ($):395.0/1383.0
Email:sales@amadischem.com
2,3-Difluoro-1-methyl-4-nitrobenzene Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:932373-72-3)2,3-Difluoro-1-methyl-4-nitrobenzene
Purity:99%/99%
Quantity:100g/500g
Price ($):395.0/1383.0